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Deuterated Standards and Analytes

The table below summarizes the triphenylmethane dyes and their corresponding deuterated internal standards

as used in a validated LC-MS/MS method [1] [2].

Analyte Deuterated Internal Standard Primary Application in the Study

Malachite Green

(MG)

Deuterated Internal

Standard(s) [specific
compound not named]

Quantification of MG and its metabolite, Leuco

Malachite Green (LMG) [1] [2]

Leuco Malachite
Green (LMG)

Deuterated Internal
Standard(s) [specific
compound not named]

Crystal Violet

(CV)

Deuterated Internal

Standard(s) [specific
compound not named]

Quantification of CV and its metabolite, Leuco

Crystal Violet (LCV) [1] [2]

Leuco Crystal
Violet (LCV)

Deuterated Internal
Standard(s) [specific
compound not named]
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Analyte Deuterated Internal Standard Primary Application in the Study

Brilliant Green
(BG)

Deuterated Internal
Standard(s) [specific
compound not named]

Quantification of BG; the study also confirmed the
presence of its metabolite, Leuco Brilliant Green

(LBG) [1] [2]

The study introduced the use of four different deuterated internal standards to improve the method's

quantitative performance, particularly for precision and accuracy. At the time of publication (2011), a

deuterated standard for Leuco Brilliant Green (LBG) was not commercially available [1] [2].

Detailed Experimental Protocol

Here is the detailed methodology from the research paper for the determination of triphenylmethane dye

residues using deuterated standards [1] [2].

Sample Preparation (Extraction and Clean-up)

Extraction Solvent: Acetonitrile

Procedure: The analytes are isolated from the sample matrix (e.g., fish tissue) using a liquid-liquid
extraction with acetonitrile.

Instrumental Analysis (LC-MS/MS)

Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Ionization Mode: Positive Electrospray Ionisation (ESI+)
Chromatography:

Mobile Phase: Consists of acetonitrile and an ammonium formate buffer (pH 4.5).
Validation: The method was validated in accordance with EU Commission Decision 2002/657/EC.

Key validated parameters included [1]:
Accuracy and Precision: Determined at fortification levels of 0.5, 0.75, 1.0, and 2.0 μg/kg.

Decision Limit (CCα) and Detection Capability (CCβ): Calculated according to the ISO
11843-2 standard.

Matrix Effects: Assessed by applying the method to various aquaculture species.
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The following diagram illustrates the complete experimental workflow from sample to analysis:

Sample

Liquid-Liquid Extraction
(Solvent: Acetonitrile)

LCMS

Results

Analyte Isolation

LC-MS/MS Analysis
(Positive Electrospray Ionisation)

Internal Standards

 Addition 

Method Validation

 Confirms 

Click to download full resolution via product page

Experimental workflow for analyzing triphenylmethane dyes using deuterated internal standards and LC-

MS/MS.

Important Considerations for Current Research

Dated Information: The core method described was published in 2011. The field of analytical

chemistry progresses rapidly, so this protocol should be considered a foundational reference rather
than a state-of-the-art guide.

Standard Availability: The study notes that a standard for Leuco Brilliant Green (LBG) was not
commercially available at the time. This may have changed. I recommend you check the current

catalogs of major chemical and standard suppliers to confirm the availability of all necessary
deuterated compounds today.
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Protocol Adaptation: If you plan to use this method, it will likely require optimization and re-

validation for your specific laboratory equipment, reagents, and sample types.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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